Cas no 2309447-63-8 (5-(azetidin-3-yl)-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-(azetidin-3-yl)-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2309447-63-8
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 6245095
• PubChem ID: 138991077
• Update Time: 2025-05-23

5-(azetidin-3-yl)-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2309447-63-8
• 5-(azetidin-3-yl)-1-methyl-1H-pyrazole-4-carboxylic acid
• EN300-6766481

• Inchi： 1S/C8H11N3O2/c1-11-7(5-2-9-3-5)6(4-10-11)8(12)13/h4-5,9H,2-3H2,1H3,(H,12,13)
• InChI Key： WTJGQACQCWJQCQ-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C)C=1C1CNC1)=O

Computed Properties

• Exact Mass: 181.085126602g/mol
• Monoisotopic Mass: 181.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 67.2Ų

Additional information on 5-(azetidin-3-yl)-1-methyl-1H-pyrazole-4-carboxylic acid

Comprehensive Overview of 5-(azetidin-3-yl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2309447-63-8)

5-(azetidin-3-yl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2309447-63-8) is a heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This molecule features a unique combination of an azetidine ring and a pyrazole core, making it a versatile scaffold for drug discovery. Researchers are increasingly interested in its applications due to its structural similarity to bioactive molecules targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, which are critical in treating diseases like cancer and metabolic disorders.

The compound's carboxylic acid functional group enhances its solubility and binding affinity, making it suitable for medicinal chemistry optimizations. Recent studies highlight its role in developing small-molecule therapeutics, particularly in central nervous system (CNS) disorders and inflammatory diseases. Its azetidine moiety is prized for improving metabolic stability, a key challenge in modern drug design. As the demand for novel heterocycles grows, this compound has gained traction in high-throughput screening (HTS) libraries.

From a synthetic perspective, 5-(azetidin-3-yl)-1-methyl-1H-pyrazole-4-carboxylic acid is synthesized via multicomponent reactions or ring-closing strategies, often involving palladium-catalyzed cross-coupling. Its structure-activity relationship (SAR) studies are frequently cited in journals focusing on fragment-based drug design (FBDD). The compound's logP and pKa values align with Lipinski's Rule of Five, underscoring its drug-likeness.

In agrochemicals, derivatives of this compound are explored for pest control due to their ability to interfere with insect nicotinic acetylcholine receptors (nAChRs). This aligns with the global shift toward eco-friendly pesticides, addressing concerns about environmental persistence. Its low toxicity profile in non-target organisms further boosts its appeal.

The rise of AI-driven drug discovery has amplified interest in 5-(azetidin-3-yl)-1-methyl-1H-pyrazole-4-carboxylic acid, as machine learning models predict its compatibility with protein targets like BRD4 and PI3K. Online forums and Q&A platforms frequently discuss its synthetic routes, reflecting its relevance in open-source science initiatives. Patent filings also indicate its use in combination therapies, particularly for drug-resistant infections.

For suppliers and manufacturers, the compound's CAS No. 2309447-63-8 serves as a critical identifier in global chemical databases. Analytical methods such as HPLC and LC-MS are employed to verify its purity, which is crucial for preclinical trials. Storage recommendations typically emphasize anhydrous conditions to prevent degradation.

In summary, 5-(azetidin-3-yl)-1-methyl-1H-pyrazole-4-carboxylic acid represents a frontier in bioactive heterocycles, bridging gaps between academic research and industrial applications. Its adaptability across therapeutic areas and alignment with green chemistry principles position it as a compound of enduring scientific and commercial value.